2,3,5-Trichloro-4-methoxypyridine
Overview
Description
2,3,5-Trichloro-4-methoxypyridine (TCMP) is a chemical compound with the molecular formula C6H3Cl3NO. It is a pale yellow crystalline solid that is widely used in scientific research applications. TCMP is a potent inhibitor of the enzyme acetylcholinesterase, which is responsible for the breakdown of the neurotransmitter acetylcholine. This property makes TCMP a valuable tool for studying the role of acetylcholine in the nervous system and for developing new treatments for diseases that involve acetylcholine dysfunction.
Scientific Research Applications
1. Characterization and Structural Analysis
- NMR Analysis and Structural Verification : 2,3,5-Trichloro-4-methoxypyridine has been utilized in the NMR analysis for verifying the structures of hydroxytrichloropicolinic acids. The one-bond chlorine-isotope effect in 13C NMR spectra was demonstrated as an effective tool for identifying chlorinated carbons in such chlorinated compounds, enhancing the capabilities for solving structural problems in this domain (Irvine, Cooper, & Thornburgh, 2008).
2. Organic Synthesis and Chemical Reactivity
- Role in Lithiation Processes : The compound played a role in research exploring the lithiation pathway of related pyridine compounds. Understanding the lithiation process and the influence of different protons on the pyridine nucleus is crucial for the advancement of organic synthesis methods (Gros, Choppin, & Fort, 2003).
- Synthesis of Fluorophores : this compound derivatives have been synthesized for the study of their photophysical properties, contributing to the development of highly emissive fluorophores. These studies are significant in the field of material sciences and could have applications in developing new fluorescent materials (Hagimori, Nishimura, Mizuyama, & Shigemitsu, 2019).
- Synthesis of Lycopodium Alkaloids : Methoxypyridines, including compounds related to this compound, have been used in the synthesis of Lycopodium alkaloids, showcasing its role in complex organic syntheses (Bisai & Sarpong, 2010).
3. Material Science and Electrochemistry
- Electrochemical Functionalization : Research has been conducted on the use of protic ionic liquid based on 2-methoxypyridine for the electrochemical functionalization of glassy carbon electrode surfaces. This demonstrates the compound's utility in advanced material sciences and electrochemistry (Shul et al., 2013).
4. Biodegradation and Environmental Applications
- Biodegradation of Pesticides : A study on the biodegradation of organophosphate pesticides identified 2,3,5-Trichloro-6-methoxypyridine as a metabolite. This highlights its relevance in environmental chemistry and the understanding of biodegradation pathways of hazardous substances (Soares et al., 2021).
Mechanism of Action
TCP’s primary mechanism of action is related to its role as a precursor in the degradation of certain organophosphorus pesticides, including chlorpyrifos. The bacterial consortium C5, comprising Staphylococcus warneri, Pseudomonas putida, and Stenotrophomonas maltophilia, harbors a plasmid-borne enzyme called organophosphorus hydrolase . This enzyme catalyzes the hydrolysis of chlorpyrifos, leading to the formation of TCP and eventually 3,5,6-trichloropyridinol (TCP-OH) .
properties
IUPAC Name |
2,3,5-trichloro-4-methoxypyridine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4Cl3NO/c1-11-5-3(7)2-10-6(9)4(5)8/h2H,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PXTGHSCDDIDPPA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=NC=C1Cl)Cl)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4Cl3NO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70618575 | |
Record name | 2,3,5-Trichloro-4-methoxypyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70618575 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
212.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1970-42-9 | |
Record name | 2,3,5-Trichloro-4-methoxypyridine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1970-42-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2,3,5-Trichloro-4-methoxypyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70618575 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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